Cas no 2228137-04-8 (2,6-dimethoxy-4-methylphenyl sulfamate)

• Product Name: 2,6-dimethoxy-4-methylphenyl sulfamate
• CAS No: 2228137-04-8
• MF: C₉H₁₃NO₅S
• MW: 247.268221616745
• CID: 6196066
• PubChem ID: 165652587
• Update Time: 2025-07-17

2,6-dimethoxy-4-methylphenyl sulfamate Chemical and Physical Properties

Names and Identifiers

• 2,6-dimethoxy-4-methylphenyl sulfamate
• EN300-2005750
• 2228137-04-8

• Inchi： 1S/C9H13NO5S/c1-6-4-7(13-2)9(8(5-6)14-3)15-16(10,11)12/h4-5H,1-3H3,(H2,10,11,12)
• InChI Key： XIZUNCVIVGSFQH-UHFFFAOYSA-N
• SMILES： S(N)(=O)(=O)OC1C(=CC(C)=CC=1OC)OC

Computed Properties

• Exact Mass: 247.05144369g/mol
• Monoisotopic Mass: 247.05144369g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 96.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on 2,6-dimethoxy-4-methylphenyl sulfamate

Professional Introduction to Compound with CAS No. 2228137-04-8 and Product Name: 2,6-dimethoxy-4-methylphenyl sulfamate

The compound with the CAS number 2228137-04-8 and the product name 2,6-dimethoxy-4-methylphenyl sulfamate represents a significant area of interest in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its specific aromatic sulfamate functional group, has garnered attention due to its potential applications in medicinal chemistry and drug discovery. The structural motif of 2,6-dimethoxy-4-methylphenyl sulfamate incorporates both electron-donating methoxy groups and a methyl substituent, which can influence its electronic properties and reactivity. Such structural features are often exploited in the design of bioactive molecules, making this compound a promising candidate for further investigation.

In recent years, the sulfamate group has been increasingly recognized for its versatility in medicinal chemistry. Sulfamates are known to exhibit a range of biological activities, including antimicrobial, anti-inflammatory, and anticonvulsant properties. The presence of the sulfamate moiety in 2,6-dimethoxy-4-methylphenyl sulfamate suggests that it may interact with biological targets in a manner similar to other sulfamate-containing compounds. For instance, sulfamates have been shown to act as inhibitors of certain enzymes by competing with natural substrates or by forming stable complexes with active sites. This has led to their incorporation into various drug candidates targeting metabolic pathways and signal transduction mechanisms.

One of the most compelling aspects of 2,6-dimethoxy-4-methylphenyl sulfamate is its potential as a scaffold for structure-activity relationship (SAR) studies. The aromatic ring system provides a platform for further functionalization, allowing chemists to systematically modify substituents and assess their impact on biological activity. The methoxy groups at the 2- and 6-positions enhance the lipophilicity of the molecule, which can be advantageous for membrane permeability and oral bioavailability. Meanwhile, the methyl group at the 4-position can influence steric interactions and electronic distribution across the ring system. These features make 2,6-dimethoxy-4-methylphenyl sulfamate an attractive starting point for designing novel compounds with tailored properties.

Recent advancements in computational chemistry have further enhanced the utility of compounds like 2,6-dimethoxy-4-methylphenyl sulfamate. Molecular modeling techniques can predict how such molecules might interact with biological targets at the atomic level. By leveraging these tools, researchers can identify key binding pockets and optimize interactions between the compound and its target enzyme or receptor. This approach has been particularly effective in drug discovery pipelines where high-throughput screening is not feasible due to cost or time constraints. The ability to computationally model interactions allows for more efficient prioritization of compounds for experimental validation.

The synthesis of 2,6-dimethoxy-4-methylphenyl sulfamate also presents interesting challenges and opportunities from a chemical perspective. The introduction of the sulfamate group typically involves reactions such as sulfonylation followed by hydrolysis or oxidation of an amine derivative. Advanced synthetic methodologies have enabled more efficient routes to complex molecules like this one, reducing reaction times and improving yields. For example, transition-metal-catalyzed cross-coupling reactions have been employed to construct aromatic rings with precise substitution patterns. Such methods are crucial for accessing novel derivatives of 2,6-dimethoxy-4-methylphenyl sulfamate that may exhibit enhanced biological activity or improved pharmacokinetic profiles.

In conclusion,2,6-dimethoxy-4-methylphenyl sulfamate (CAS No. 2228137-04-8) represents a promising compound in pharmaceutical research due to its structural features and potential biological activities. The interplay between methoxy groups and methyl substituents on the aromatic ring system offers opportunities for fine-tuning molecular properties through synthetic modifications. Advances in computational chemistry and synthetic methodologies continue to enhance our ability to explore derivatives like this one effectively. As research progresses,2,6-dimethoxy-4-methylphenyl sulfamate may emerge as a valuable tool in developing new therapeutic agents targeting various diseases.